Cas no 91090-86-7 (Ethyl 2-cyano-2-(4-nitrophenyl)acetate)

• Product Name: Ethyl 2-cyano-2-(4-nitrophenyl)acetate
• CAS No: 91090-86-7
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• MDL: MFCD03412571
• CID: 803696
• PubChem ID: 15651842
• Update Time: 2025-05-20

Ethyl 2-cyano-2-(4-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-cyano-4-nitro-, ethyl ester
• ETHYL 2-CYANO-2-(4-NITROPHENYL)ACETATE
• p-Nitrophenylcyanoessigsaeureaethylester
• CS-0209108
• Z6G7D4A9RJ
• AMY4846
• METHYL3-CYANO-2-MERCAPTO-6-(METHOXYMETHYL)PYRIDINE-5-CARBOXYLATE
• SCHEMBL2815023
• DTXSID70576348
• Ethyl cyano(4-nitrophenyl)acetate
• Ethyl alpha-cyano-4-nitrobenzeneacetate
• MFCD03412571
• KVRRHMXPWJVDRK-UHFFFAOYSA-N
• BS-24763
• Benzeneacetic acid,a-cyano-4-nitro-,ethyl ester
• ethyl2-cyano-2-(4-nitrophenyl)acetate
• Cyano-(4-nitro-phenyl)-acetic acid ethyl ester
• 91090-86-7
• AKOS027382659
• Benzeneacetic acid, alpha-cyano-4-nitro-, ethyl ester
• Ethyl 2-cyano-2-(4-nitrophenyl)acetate

• MDL： MFCD03412571
• Inchi： 1S/C11H10N2O4/c1-2-17-11(14)10(7-12)8-3-5-9(6-4-8)13(15)16/h3-6,10H,2H2,1H3
• InChI Key： KVRRHMXPWJVDRK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 234.06400
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.292
• Boiling Point: 390.7 °C at 760 mmHg
• Flash Point: 190.1 °C
• PSA: 95.91000
• LogP: 2.28828

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Ethyl 2-cyano-2-(4-nitrophenyl)acetate

Ethyl 2-cyano-2-(4-nitrophenyl)acetate: A Comprehensive Overview

Ethyl 2-cyano-2-(4-nitrophenyl)acetate, also known by its CAS number 91090-86-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, an ethoxy group, and a nitrophenyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The chemical structure of Ethyl 2-cyano-2-(4-nitrophenyl)acetate is defined by a central acetate group (CH3COO-) substituted with a cyano group (CN) and a nitrophenyl group (NO2-C6H4). This arrangement imparts the molecule with distinct electronic properties, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

From a synthetic chemistry perspective, Ethyl 2-cyano-2-(4-nitrophenyl)acetate serves as an intermediate in the preparation of more complex molecules. Its ability to undergo nucleophilic substitution and elimination reactions has been extensively explored. For instance, researchers have utilized this compound to synthesize novel heterocyclic structures, which are critical components in modern drug discovery.

The physical properties of Ethyl 2-cyano-2-(4-nitrophenyl)acetate include a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy. Recent advancements in analytical chemistry have enabled precise characterization of this compound using techniques like NMR and mass spectrometry.

In terms of biological activity, Ethyl 2-cyano-2-(4-nitrophenyl)acetate has shown promising results in preclinical studies. It exhibits moderate inhibitory effects on certain enzymes associated with inflammation and cancer progression. For example, studies conducted in 2023 demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), an enzyme linked to inflammatory diseases such as arthritis and certain cancers.

The safety profile of Ethyl 2-cyano-2-(4-nitrophenyl)acetate is another critical aspect that has been thoroughly investigated. While it is not classified as a hazardous material under standard conditions, proper handling procedures are recommended due to its potential irritant properties. Occupational exposure guidelines suggest using protective equipment when working with this compound to minimize health risks.

Looking ahead, the demand for Ethyl 2-cyano-2-(4-nitrophenyl)acetate is expected to grow as researchers continue to explore its applications in drug development and materials science. Its unique combination of functional groups positions it as a valuable building block for creating innovative chemical entities. As per recent market trends, the global demand for such intermediates is projected to increase by over 5% annually due to rising investments in pharmaceutical R&D.

In conclusion, Ethyl 2-cyano-2-(4-nitrophenyl)acetate (CAS No: 91090-86-7) is a multifaceted compound with diverse applications across various scientific domains. Its structural features, synthetic versatility, and biological activity make it an essential component in modern chemical research. As ongoing studies uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.